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Compound of Interest

Ethyl 2-methoxy-5-
Compound Name:
sulfamoylbenzoate

Cat. No.: B1265779

Proper Disposal of Methyl 2-methoxy-5-
sulfamoylbenzoate

Important Note on Chemical Identity: The provided request specifies "Ethyl 2-methoxy-5-
sulfamoylbenzoate.”" However, the available safety data sheets consistently refer to "Methyl
2-methoxy-5-sulfamoylbenzoate” (CAS RN: 33045-52-2), also known as 2-Methoxy-5-
sulfamoylbenzoic Acid Methyl Ester.[1] This document provides disposal guidance for the
methyl ester. Professionals should verify the exact identity of their compound before

proceeding.

This guide provides essential safety and logistical information for the proper disposal of Methyl
2-methoxy-5-sulfamoylbenzoate, intended for researchers, scientists, and drug development
professionals. The following procedures are based on standard laboratory safety protocols and

regulatory guidelines.

Summary of Chemical Hazards

Methyl 2-methoxy-5-sulfamoylbenzoate is classified as a hazardous substance. It is known
to cause skin irritation and serious eye irritation.[1] Appropriate handling and disposal are
crucial to prevent harm to personnel and the environment. The product should not be allowed
to enter drains, waterways, or the soil.[1][2]
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hemical and Physical :

Property Value
Chemical Formula C9H11NO5S[1]
Molecular Weight 245.25 g/mol [1]
Appearance Solid (dust)[1]
Melting Point 175 - 177 °C[3]

Personal Protective Equipment (PPE) for Handling and
Disposal

When handling Methyl 2-methoxy-5-sulfamoylbenzoate for disposal, it is imperative to use
appropriate personal protective equipment to minimize exposure.

Hand Protection: Wear protective gloves.[3]

Eye Protection: Use chemical safety goggles or glasses.[3]

Skin and Body Protection: Wear suitable protective clothing.[3]

Respiratory Protection: In case of inadequate ventilation or dust generation, wear a particle
respirator (e.g., P95 or P1).[2][3]

Spill Cleanup and Disposal Protocol

In the event of a spill, follow these steps to ensure safe cleanup and disposal of the material.

1. Secure the Area:

Evacuate unnecessary personnel from the spill area.[3]
Ensure the area is well-ventilated.[4]
Control entry to the area by roping it off if necessary.[1]

2. Assemble PPE:

Before beginning cleanup, don the required personal protective equipment listed above.
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3. Contain and Clean the Spill:

e Use dry cleanup procedures and avoid generating dust.[4]

e Sweep or vacuum the spilled material.[3] Be cautious not to disperse dust.[1]

o Place the collected material into a clean, dry, airtight, and properly labeled container for
disposal.[2][4]

4. Decontaminate the Area:

» After removing the spilled solid, wash the area down with large amounts of water.[4]
o Prevent runoff from entering drains or waterways.[4] If contamination of drains occurs, notify
emergency services.[4]

5. Dispose of Waste:

¢ The collected material should be promptly disposed of in accordance with appropriate local,
state, and federal laws and regulations.[1]
¢ Dispose of contaminated clothing by washing it before reuse.[1][4]

Bulk Waste Disposal Protocol

For the disposal of unused or waste Methyl 2-methoxy-5-sulfamoylbenzoate, follow these
procedures.

1. Identify a Licensed Disposal Company:

o Contact a licensed professional waste disposal service to handle the material.[2]
» Dispose of the contents and container at an authorized hazardous or special waste collection
point, following all local regulations.[4]

2. Prepare for Disposal:

e The preferred method of disposal is incineration.[1][2] The material may be dissolved or
mixed with a combustible solvent and burned in a chemical incinerator equipped with an
afterburner and scrubber.[1][2]

o Alternatively, the waste can be sent to a registered Toxic Substance Disposal Facility
(TSDF).[5]
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. Packaging and Labeling:

Ensure the waste is stored in a suitable, closed container.[2]
The container must be clearly labeled with the contents.

4. Environmental Precautions:

Under no circumstances should this product be allowed to enter the environment, drains,

waterways, or soil.[1][2]

Disposal Workflow Diagram
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Caption: Logical workflow for the proper disposal of Methyl 2-methoxy-5-sulfamoylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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